Phosphoric Acid Tris(3-​methylphenyl) Ester

• CAS No.: 563-04-2
• Product Name: Phosphoric Acid Tris(3-​methylphenyl) Ester
• Molecular Formula: C21H21O4P
• Molecular Weight: 368.4 g/mol
• IUPAC Name: tris(3-methylphenyl) phosphate
• Standard InChI: InChI=1S/C21H21O4P/c1-16-7-4-10-19(13-16)23-26(22,24-20-11-5-8-17(2)14-20)25-21-12-6-9-18(3)15-21/h4-15H,1-3H3
• Standard InChIKey: RMLPZKRPSQVRAB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OP(=O)(OC2=CC=CC(=C2)C)OC3=CC=CC(=C3)C
• Canonical SMILES: CC1=CC(=CC=C1)OP(=O)(OC2=CC=CC(=C2)C)OC3=CC=CC(=C3)C
• Boiling Point: 500 °F at 15 mm Hg (NTP, 1992); 260 °C at 15 mm Hg
• Colorform: Wax
• Density: 1.15 (NTP, 1992); 1.150 at 25 °C
• Flash Point: 410 °F (NTP, 1992)
• Melting Point: 77 to 79 °F (NTP, 1992); 25.5 °C
• Physical Description: Wax. When mixed with its isomers (ortho and meta ), the result is a colorless, odorless liquid. (NTP, 1992)
• Description: Wax. When mixed with its isomers (ortho and meta ), the result is a colorless, odorless liquid. (NTP, 1992)
• Shelf Life: Stable, non-volatile /Tricresyl phosphate/
• Solubility: Insoluble (NTP, 1992); Insoluble in water; slightly soluble in ethanol; soluble in ethyl ether; very soluble in carbon tetrachloride
• Synonyms: Phosphoric acid, tri-m-tolyl ester; m-Tolyl phosphate; NSC 4055; TMCP; Tri-m-cresyl phosphate; Tri-m-tolyl phosphate; Tris(3-methylphenyl) phosphate; Tris(m-tolyl) phosphate; Tris-m-cresyl phosphate
• Vapor Pressure: 7.8X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 11232
• Last Modified: Nov 11 2021